Cas no 80998-70-5 (1,4-Dimethyl 2-(chlorosulfonyl)benzene-1,4-dicarboxylate)

• Product Name: 1,4-Dimethyl 2-(chlorosulfonyl)benzene-1,4-dicarboxylate
• CAS No: 80998-70-5
• MF: C₁₀H₉ClO₆S
• MW: 292.692861318588
• MDL: MFCD04614748
• CID: 3106192
• PubChem ID: 3844300
• Update Time: 2025-04-21

1,4-Dimethyl 2-(chlorosulfonyl)benzene-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl 2-(chlorosulfonyl)terephthalate
• G58234
• Dimethyl 2-chlorosulfonylbenzene-1,4-dicarboxylate
• SCHEMBL6152074
• YZQWTLPSBDFBRR-UHFFFAOYSA-N
• MFCD04614748
• 994-572-7
• 1,4-dimethyl 2-(chlorosulfonyl)benzene-1,4-dicarboxylate
• dimethyl chlorosulfonylterephthalate
• Z56933876
• AKOS005217934
• FDA99870
• 80998-70-5
• CS-0220503
• 1,4-dimethyl2-(chlorosulfonyl)benzene-1,4-dicarboxylate
• EN300-06830
• 1,4-Dimethyl 2-(chlorosulfonyl)benzene-1,4-dicarboxylate

• MDL： MFCD04614748
• Inchi： 1S/C10H9ClO6S/c1-16-9(12)6-3-4-7(10(13)17-2)8(5-6)18(11,14)15/h3-5H,1-2H3
• InChI Key： YZQWTLPSBDFBRR-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=O)OC)C=CC=1C(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 291.9808369Da
• Monoisotopic Mass: 291.9808369Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 423.0±35.0 °C at 760 mmHg
• Flash Point: 209.6±25.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,4-Dimethyl 2-(chlorosulfonyl)benzene-1,4-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives